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An In-depth Technical Guide to the Chemical Properties and Reactivity of Malonyl Chloride

Introduction
Malonyl chloride, with the chemical formula CH₂(COCl)₂, is the diacyl chloride derivative of

malonic acid.[1] It is a highly reactive, colorless to pale yellow liquid, recognized for its pungent

odor.[2][3] This bifunctional compound serves as a versatile and crucial reagent in organic

synthesis, particularly valued for introducing the malonyl group into various molecular

structures.[4][5] Its high reactivity makes it an essential building block in the synthesis of a wide

array of compounds, including pharmaceuticals, agrochemicals, polymers, and other specialty

chemicals.[2][4] However, its reactivity also necessitates careful handling and storage, as it is

unstable at room temperature, corrosive, and reacts violently with water and other protic

solvents.[1][3][6] This guide provides a comprehensive overview of the chemical properties,

reactivity, and experimental considerations for malonyl chloride, tailored for researchers and

professionals in chemical and drug development.

Chemical and Physical Properties
Malonyl chloride is a dense liquid that is soluble in most organic solvents.[3] Due to its

instability, it is often recommended to be used freshly distilled or stored at low temperatures (2-

8°C) for short periods.[3]
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Property Value Reference(s)

CAS Number 1663-67-8 [2]

Molecular Formula C₃H₂Cl₂O₂ [2]

Molar Mass 140.95 g/mol [1]

Appearance
Colorless to clear yellow,

orange, or brown liquid
[2][3]

Odor Pungent, biting [2][7]

Boiling Point
53-55 °C at 19 mmHg 58 °C at

28 mmHg
[1][3]

Density 1.449 g/mL at 25 °C [3]

Refractive Index (n20/D) 1.465 [3]

Flash Point 47 °C (116.6 °F) - closed cup

Storage Temperature 2-8°C [3]

Solubility

Soluble in most organic

solvents; reacts violently with

water and protic solvents.

[3]

Synthesis of Malonyl Chloride
The primary method for synthesizing malonyl chloride is through the reaction of malonic acid

with thionyl chloride (SOCl₂).[1][3][8] This is the preferred method as other chlorinating agents,

such as phosphorus pentachloride, can lead to the formation of carbon suboxide.[9]
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Synthesis of Malonyl Chloride

Malonic Acid
(HOOC-CH2-COOH)

Malonyl Chloride
(ClOC-CH2-COCl)+ 2 SOCl2

Thionyl Chloride
(SOCl2)

SO2
+ 2 SO2

HCl
+ 2 HCl

Click to download full resolution via product page

Caption: Synthesis of malonyl chloride from malonic acid.

Experimental Protocol: Synthesis from Malonic Acid
Reactants: Malonic acid and thionyl chloride.

Procedure: Malonic acid is treated directly with thionyl chloride.[1][3] The mixture is typically

refluxed to drive the reaction to completion.

Work-up: After the reaction is complete, excess thionyl chloride is removed by distillation.

The resulting crude malonyl chloride is then purified by vacuum distillation to yield a pale

yellow liquid.[5]

Note: This reaction should be performed in a well-ventilated fume hood due to the evolution

of toxic gases (SO₂ and HCl).

Reactivity and Reaction Mechanisms
Malonyl chloride's reactivity is dominated by the two electrophilic carbonyl carbons, making it

an excellent substrate for nucleophilic acyl substitution.

Hydrolysis
Malonyl chloride reacts violently with water and moisture, hydrolyzing to form malonic acid

and hydrochloric acid.[2][6] This reactivity underscores the need for anhydrous storage and
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handling conditions.[2][7]

Hydrolysis of Malonyl Chloride

Malonyl Chloride
(ClOC-CH2-COCl)

Malonic Acid
(HOOC-CH2-COOH)+ 2 H2O

Water
(H2O)

HCl+ 2 HCl

Click to download full resolution via product page

Caption: Hydrolysis reaction of malonyl chloride.

Reactions with Nucleophiles
Malonyl chloride readily reacts with a variety of nucleophiles, including alcohols, amines, and

thiols, to form corresponding esters, amides, and thioesters. These reactions typically proceed

via a nucleophilic addition-elimination mechanism.[10][11]

General Reaction Workflow with Nucleophiles

Malonyl Chloride

Reaction
(Aprotic Solvent, +/- Base)

Nucleophile
(e.g., R-OH, R-NH2)

Disubstituted Product
(Ester, Amide, etc.)

Byproduct
(e.g., HCl, Pyridinium Salt)

Click to download full resolution via product page

Caption: General workflow for reactions of malonyl chloride.
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1. Reaction with Alcohols (Esterification)

Alcohols react with malonyl chloride in an exothermic reaction to produce diesters and

hydrogen chloride.[11][12] The reaction is typically rapid and may require cooling.

Mechanism: Reaction with Alcohol

Malonyl
Chloride

Tetrahedral
Intermediate

+ R'OH
(Nucleophilic Attack)

Ester + Cl-

- Cl-
(Elimination)

Final Ester + HCl

- H+

Click to download full resolution via product page

Caption: Nucleophilic acyl substitution with an alcohol.

2. Reaction with Amines (Amidation)

The reaction with primary or secondary amines is typically violent and yields N-substituted

amides.[10] A base, such as pyridine or triethylamine, is often used to neutralize the HCl

byproduct.[13][14] The reaction is sensitive, and colored impurities can form, especially with

reactive amines like phenylenediamine.[13]
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Mechanism: Reaction with Amine

Malonyl
Chloride

Tetrahedral
Intermediate

+ R'R''NH
(Nucleophilic Attack)

Amide + Cl-

- Cl-
(Elimination)

Final Amide + R'R''NH2+Cl-

- H+ (by excess amine)

Click to download full resolution via product page

Caption: Nucleophilic acyl substitution with an amine.

3. Reaction with Thiols

Thiols, being highly nucleophilic, are expected to react with malonyl chloride to form

thioesters.[15] While specific protocols for malonyl chloride are not detailed in the provided

results, the reaction would follow the general nucleophilic acyl substitution pathway.

Cyclization and Heterocyclic Synthesis
Malonyl chloride is a key building block for synthesizing a variety of cyclic and heterocyclic

compounds through diacylation reactions.[1][5] It is used to prepare compounds like

pyrimidines, pyrones, and pyridones.[16][17] For instance, it reacts with 2-aminothiophenol to

form benzothiazoles and with various nitriles to yield piperidine or pyridine derivatives.[5][18]
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Ketene Formation
When heated in the presence of a non-nucleophilic base, malonyl chloride can undergo

elimination of HCl to form a highly reactive chlorocarbonyl ketene intermediate.[1][16] This

ketene is even more reactive than malonyl chloride itself and can be used in subsequent

reactions.[16]

Ketene Formation

Malonyl Chloride

Chlorocarbonyl Ketene
(O=C=CH-COCl)+ Base, Δ

Base
(non-nucleophilic)

Base-H+Cl-+ Base-H+Cl-

Click to download full resolution via product page

Caption: Formation of a ketene derivative from malonyl chloride.

Spectroscopic Data
Spectroscopic analysis is crucial for confirming the structure and purity of malonyl chloride
and its reaction products.
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Spectroscopy Type Characteristic Features Reference(s)

¹H NMR (in CDCl₃)

A singlet corresponding to the

CH₂ protons. The chemical

shift will be downfield due to

the electron-withdrawing effect

of the two carbonyl chloride

groups.

[19]

¹³C NMR

A signal for the central CH₂

carbon and a signal for the

carbonyl carbons.

[20]

IR Spectroscopy

Strong characteristic

absorption bands for the C=O

stretching of the acyl chloride

functional group. These

typically appear at a higher

frequency than ester or ketone

carbonyls.

[21][22]

Mass Spectrometry (EI)

The mass spectrum will show

the molecular ion peak and

characteristic fragmentation

patterns, including peaks

corresponding to the loss of Cl

and COCl. The isotopic pattern

of chlorine (³⁵Cl and ³⁷Cl) will

be observable.

[21][23]

Applications in Research and Industry
Malonyl chloride's bifunctional nature makes it a valuable intermediate in several fields:

Pharmaceuticals: It serves as a key building block in the synthesis of various active

pharmaceutical ingredients (APIs), including alkaloids and heterocyclic compounds with

potential biological activity.[2][4][24]

Agrochemicals: It is used in the manufacturing of pesticides and herbicides.[2][4]
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Polymer Chemistry: Malonyl chloride is employed as a coupling agent in anionic

polymerization and for creating polyesters and other polymers through condensation

polymerization.[3][4]

Materials Science: It has been used in the molecular layer deposition of N-doped TiO₂ films.

[3]

Safety and Handling
Malonyl chloride is a hazardous chemical that requires strict safety protocols.

Hazards: It is flammable, corrosive, and causes severe skin burns and eye damage.[1][6][25]

It is also a lachrymator, meaning it causes tearing.[3][7] The substance reacts violently with

water, liberating toxic hydrogen chloride gas.[6][26]

Handling: Work should be conducted in a well-ventilated chemical fume hood.[7][27]

Personal protective equipment (PPE), including impervious gloves, safety goggles, a face

shield, and appropriate respiratory protection, is mandatory.[7][28] Spark-proof tools and

explosion-proof equipment should be used.[7]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as water, bases, alcohols, and strong oxidizing agents.[7][26] Containers should be tightly

closed, and it is often stored under an inert atmosphere (e.g., nitrogen).[26][27]

Spills: In case of a spill, absorb with an inert, dry material like sand or earth and place it in a

chemical waste container.[7] Do not use water.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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